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Compound of Interest

Compound Name: 5-Hydroxyseselin

Cat. No.: B3035307 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive overview of the spectroscopic data for the natural furanocoumarin, 5-
Hydroxyseselin. This guide compiles available Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data into a structured format to facilitate analysis and

comparison.

Introduction
5-Hydroxyseselin is a furanocoumarin, a class of organic chemical compounds produced by a

variety of plants. These compounds are of significant interest to the scientific community due to

their diverse biological activities. Accurate and detailed spectroscopic data is paramount for the

unambiguous identification, characterization, and subsequent development of such natural

products. This guide presents the key spectroscopic data for 5-Hydroxyseselin, supported by

experimental protocols.

Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for 5-Hydroxyseselin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of 5-Hydroxyseselin
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

the searched

resources.

Table 2: ¹³C NMR Spectroscopic Data of 5-Hydroxyseselin

Chemical Shift (δ) ppm Assignment

Data not available in the searched resources.

Note: Specific ¹H and ¹³C NMR data for 5-Hydroxyseselin were not found in the publicly

available resources searched.

Infrared (IR) Spectroscopy
Table 3: IR Absorption Bands of 5-Hydroxyseselin

Wavenumber (cm⁻¹) Description

Data not available in the searched resources.

Note: Specific IR absorption data for 5-Hydroxyseselin were not found in the publicly available

resources searched.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of 5-Hydroxyseselin

m/z Interpretation

Data not available in the searched resources.
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Note: Specific mass spectrometry data, including the molecular ion peak and fragmentation

pattern for 5-Hydroxyseselin, were not found in the publicly available resources searched.

Experimental Protocols
Detailed experimental protocols for obtaining the spectroscopic data are crucial for

reproducibility and data validation. The following are generalized protocols typically employed

for the analysis of furanocoumarins like 5-Hydroxyseselin.

NMR Spectroscopy
NMR spectra are typically recorded on a Bruker Avance spectrometer (or equivalent) operating

at a proton frequency of 400 MHz or higher. Samples are usually dissolved in deuterated

solvents such as chloroform-d (CDCl₃), methanol-d₄ (CD₃OD), or dimethyl sulfoxide-d₆ (DMSO-

d₆), with tetramethylsilane (TMS) used as an internal standard. Chemical shifts are reported in

parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy
IR spectra are commonly recorded on a Fourier Transform Infrared (FTIR) spectrometer. The

sample can be prepared as a KBr pellet or analyzed as a thin film on a NaCl plate. The spectra

are typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectra are generally obtained using a mass spectrometer with an electrospray ionization

(ESI) or electron ionization (EI) source. High-resolution mass spectrometry (HRMS) is often

employed to determine the elemental composition of the molecular ion and its fragments.

Workflow for Spectroscopic Analysis
The general workflow for the spectroscopic analysis of a natural product like 5-Hydroxyseselin
is depicted in the following diagram.
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Workflow for the spectroscopic analysis of a natural product.
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Despite a comprehensive search of available scientific literature and chemical databases,

specific, experimentally-derived NMR, IR, and MS data for 5-Hydroxyseselin (CAS 31525-75-

4) could not be located. The information presented in this guide is therefore based on

generalized protocols for the analysis of similar furanocoumarin compounds. Researchers are

encouraged to perform their own spectroscopic analysis to obtain definitive data for this

compound. This guide will be updated as new, verified data becomes available.

To cite this document: BenchChem. [Spectroscopic Profile of 5-Hydroxyseselin: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3035307#spectroscopic-data-of-5-hydroxyseselin-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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